Cas no 1481-00-1 (Thiophene, 2-fluoro-5-methyl-)

• Product Name: Thiophene, 2-fluoro-5-methyl-
• CAS No: 1481-00-1
• MF: C₅H₅FS
• MW: 116.156603574753
• CID: 1323693
• PubChem ID: 21732082
• Update Time: 2025-04-20

Thiophene, 2-fluoro-5-methyl- Chemical and Physical Properties

Names and Identifiers

• Thiophene, 2-fluoro-5-methyl-
• 2-Fluoro-5-methylthiophene
• InChI=1/C5H5FS/c1-4-2-3-5(6)7-4/h2-3H,1H3
• DTXSID60617592
• GVEGDZKHUFWMBO-UHFFFAOYSA-
• DA-18307
• 1481-00-1
• SCHEMBL146645

• Inchi： 1S/C5H5FS/c1-4-2-3-5(6)7-4/h2-3H,1H3
• InChI Key： GVEGDZKHUFWMBO-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1C)F

Computed Properties

• Exact Mass: 116.00965
• Monoisotopic Mass: 116.00959950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 65.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes